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Compound of Interest

Compound Name: 2,3,5-Trichlorobenzaldehyde

Cat. No.: B1294575 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

detailed overview of the available safety data and handling precautions for 2,3,5-
Trichlorobenzaldehyde (CAS No. 56961-75-2). Due to the limited availability of specific

experimental data for this compound in the public domain, this guide also includes information

on related chlorinated aromatic aldehydes to provide a broader context for its potential

hazards.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2,3,5-Trichlorobenzaldehyde is

presented in Table 1. It is important to note that while some data points are available from

supplier safety data sheets, comprehensive experimental data for properties such as boiling

point, density, and vapor pressure are not readily available.
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Property Value Source

Molecular Formula C₇H₃Cl₃O [1][2][3][4]

Molecular Weight 209.46 g/mol [1][4]

Appearance
White to off-white or slightly

yellow powder and/or chunks
[2]

Melting Point 73-75 °C (lit.) [1]

Boiling Point 242°C (rough estimate) [2]

Density Data not available

Vapor Pressure Data not available

Water Solubility Data not available

Flash Point Not applicable [1]

Toxicological Data
Specific quantitative toxicological data for 2,3,5-Trichlorobenzaldehyde, such as LD50

(median lethal dose) and LC50 (median lethal concentration), are not available in the publicly

accessible literature. However, data for other chlorinated benzaldehydes can offer some insight

into the potential toxicity of this class of compounds. It is crucial to handle 2,3,5-
Trichlorobenzaldehyde with the assumption of significant toxicity based on its GHS

classification and the data on related substances.

Table 2: Toxicological Data for Structurally Related Chlorinated Aromatic Aldehydes
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Compoun
d

CAS No. Test Route Species Value Source

4-

Chlorobenz

aldehyde

104-88-1 LD50 Oral Rat
1,575

mg/kg
[5]

2-

Chlorobenz

aldehyde

89-98-5 LD50 Oral Rat
3,150

mg/kg

3-

Chlorobenz

aldehyde

587-04-2 LD50 - -
No data

available
[6][7]

Trichlorobe

nzene

(isomers)

Various LD50 Oral Rat, Mouse
756-766

mg/kg
[8]

Note: The toxicological properties of 2,3,5-Trichlorobenzaldehyde have not been thoroughly

investigated. The data for related compounds should be used for contextual understanding only

and does not replace the need for cautious handling of 2,3,5-Trichlorobenzaldehyde.

Hazard Identification and Classification
2,3,5-Trichlorobenzaldehyde is classified as a hazardous substance. The GHS classification

and associated hazard and precautionary statements are summarized in Table 3.

Table 3: GHS Hazard Classification for 2,3,5-Trichlorobenzaldehyde
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Classification Code Statement Source

Skin

Corrosion/Irritation
Skin Corr. 1B

H314: Causes severe

skin burns and eye

damage.

[1]

Signal Word Danger [1]

Pictogram GHS05 (Corrosion) [1]

Precautionary

Statements

P260, P280,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338,

P363

Do not breathe

dust/fume/gas/mist/va

pors/spray. Wear

protective

gloves/protective

clothing/eye

protection/face

protection. IF ON

SKIN (or hair): Take

off immediately all

contaminated clothing.

Rinse skin with

water/shower. IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Immediately call a

POISON

CENTER/doctor. IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Wash

contaminated clothing

before reuse.

[1]
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Experimental Protocols
While specific experimental reports for 2,3,5-Trichlorobenzaldehyde are not publicly available,

the GHS classification of "Skin Corrosion 1B" is typically determined through standardized

tests. The following are general methodologies for the key experiments used to assess skin

and eye irritation/corrosion.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, typically an albino rabbit.

Methodology:

A small area of the animal's fur is clipped.

0.5 g of the solid test substance is applied to the skin and covered with a gauze patch.

The patch is held in place with a semi-occlusive dressing for a 4-hour exposure period.

After exposure, the dressing and any residual test substance are removed.

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

The severity of the reactions is scored according to a standardized scale.

Interpretation: The scores are used to determine the level of irritation or corrosion. A

substance is classified as corrosive if it causes irreversible tissue damage.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause eye irritation or serious

eye damage.
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Principle: A single dose of the test substance is applied to one eye of an experimental

animal, usually an albino rabbit, with the untreated eye serving as a control.

Methodology:

The test substance is instilled into the conjunctival sac of one eye.

The eyelids are held briefly together to prevent loss of the substance.

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

Observations may continue for up to 21 days to assess the reversibility of any effects.

The severity of ocular lesions is scored using a standardized system.

Interpretation: The scores and the reversibility of the effects are used to classify the

substance's potential for eye irritation or serious eye damage.

Handling Precautions and Exposure Control
Given the classification of 2,3,5-Trichlorobenzaldehyde as causing severe skin burns and eye

damage, stringent handling precautions are mandatory.
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Risk Assessment & Planning

Engineering Controls Personal Protective Equipment (PPE)

Safe Handling Procedures

Emergency Procedures

Review SDS
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,3,5-Trichlorobenzaldehyde.
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Engineering Controls: Work with this compound should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Ensure full

body coverage to prevent skin contact.

Respiratory Protection: If dusts are generated and engineering controls are not sufficient,

use a NIOSH-approved particulate respirator (e.g., N95).[1]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area. Contaminated work clothing should not be allowed out of the workplace and

should be washed before reuse.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of this chemical and its container in accordance with local, regional, and

national regulations. It should be treated as hazardous waste and handled by a licensed

disposal company.

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Immediately call a poison center or doctor/physician.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Immediately call a poison center or doctor/physician.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

poison center or doctor/physician.
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If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor/physician.

In conclusion, while there are significant gaps in the publicly available quantitative safety data

for 2,3,5-Trichlorobenzaldehyde, its GHS classification as a corrosive substance necessitates

the implementation of strict safety protocols. All work with this compound should be performed

with the assumption of high toxicity and corrosivity, and appropriate engineering controls and

personal protective equipment must be used at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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